Cas no 6337-30-0 ( )

• Product Name: &nbsp
• CAS No: 6337-30-0
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 959995
• PubChem ID: 236044
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diethyl 2,5-bis(prop-2-enyl)hexanedioate
• 2,5-diallyl-adipic acid diethyl ester
• 2,5-Diallyl-adipinsaeure-diaethylester
• AC1L5VQ5
• AC1Q63Y7
• AG-J-79298
• AR-1I4401
• CTK5B8865
• diethyl 2,5-di(prop-2-en-1-yl)hexanedioate
• NSC38060
• 6337-30-0
• DTXSID40284625
• NSC-38060
•  

• Inchi： 1S/C16H26O4/c1-5-9-13(15(17)19-7-3)11-12-14(10-6-2)16(18)20-8-4/h5-6,13-14H,1-2,7-12H2,3-4H3
• InChI Key： GGVIOPNXWBYKJL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC=C)CCC(C(=O)OCC)CC=C)=O

Computed Properties

• Exact Mass: 282.18318
• Monoisotopic Mass: 282.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 335°C at 760 mmHg
• Flash Point: 153°C
• Refractive Index: 1.456
• PSA: 52.6
• LogP: 3.27740